Alpha-1A Adrenergic Receptor

Target Description

ADRA1A encodes the alpha-1A adrenergic receptor, a G protein-coupled receptor primarily involved in mediating the effects of norepinephrine and epinephrine in the sympathetic nervous system. It plays a crucial role in regulating smooth muscle contraction, particularly in the prostate, bladder, and vasculature. Therapeutically, ADRA1A is a key target for treating benign prostatic hyperplasia (BPH) and hypertension, with antagonists reducing urinary outflow obstruction and lowering blood pressure.